Cas no 2228902-39-2 (O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine)

• Product Name: O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine
• CAS No: 2228902-39-2
• MF: C₇H₉FN₂O
• MW: 156.157564878464
• CID: 6407290
• PubChem ID: 165712481
• Update Time: 2025-10-28

O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine
• O-[2-(2-fluoropyridin-3-yl)ethyl]hydroxylamine
• 2228902-39-2
• EN300-1822853

• Inchi： 1S/C7H9FN2O/c8-7-6(3-5-11-9)2-1-4-10-7/h1-2,4H,3,5,9H2
• InChI Key： CCYDESWKZAKYSH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CCON

Computed Properties

• Exact Mass: 156.06989108g/mol
• Monoisotopic Mass: 156.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine

Comprehensive Guide to O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2228902-39-2): Properties, Applications, and Market Insights

O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine (CAS No. 2228902-39-2) is a specialized fluoropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of hydroxylamine derivatives, which are increasingly studied for their unique reactivity and biological activity. The presence of both fluoropyridine and hydroxylamine moieties makes this molecule particularly interesting for drug discovery and material science applications.

In recent years, O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine has gained attention due to the growing demand for fluorinated building blocks in medicinal chemistry. The 2-fluoropyridine scaffold is known to enhance metabolic stability and bioavailability in drug candidates, addressing one of the key challenges in modern pharmaceutical development. Researchers are particularly interested in how the ethylhydroxylamine side chain can be utilized for novel synthetic transformations.

The compound's molecular structure (C₇H₉FN₂O) features a fluoropyridine ring connected to an ethylhydroxylamine group, creating opportunities for diverse chemical modifications. This structural flexibility makes 2228902-39-2 valuable for developing small molecule inhibitors and bioconjugation reagents. Current studies focus on its potential as a precursor for heterocyclic compounds with improved pharmacological profiles.

From a synthetic chemistry perspective, O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine offers several advantages. The fluorine atom at the 2-position of the pyridine ring influences electronic properties, potentially enhancing interactions with biological targets. Meanwhile, the hydroxylamine functionality serves as a versatile handle for further derivatization, making this compound particularly useful in combinatorial chemistry approaches.

Market analysis indicates growing interest in fluorinated pharmaceutical intermediates like 2228902-39-2, driven by the need for more efficient drug discovery processes. The global market for fluoropyridine derivatives is projected to expand significantly, with applications ranging from kinase inhibitors to antibacterial agents. This compound's unique structure positions it well within these developing market segments.

Quality control and characterization of O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to ensure purity and verify structural integrity. These quality assurance measures are critical for researchers requiring high-grade chemical building blocks for sensitive applications.

The stability profile of CAS 2228902-39-2 under various conditions is an important consideration for storage and handling. While generally stable at room temperature when properly stored, precautions should be taken to avoid prolonged exposure to moisture or extreme temperatures. These handling considerations are particularly relevant for pharmaceutical researchers working with this specialty chemical.

Looking forward, O-2-(2-fluoropyridin-3-yl)ethylhydroxylamine represents an exciting area of development in medicinal chemistry. Its potential applications in creating novel therapeutic agents continue to drive research interest. As synthetic methodologies advance and the demand for fluorinated compounds grows, this compound is likely to play an increasingly important role in drug discovery pipelines and specialty chemical applications.